4-Methanesulfonamido-3-nitrobenzoic acid
Overview
Description
Scientific Research Applications
Tissue Sulfhydryl Groups
A study synthesized a water-soluble aromatic disulfide, useful for determining sulfhydryl groups in biological materials, highlighting its applicability in biochemical assays and potentially implicating derivatives like 4-Methanesulfonamido-3-nitrobenzoic acid in similar applications (Ellman, 1959).
Oxidation Studies
Research on the oxidation of o-Nitrotoluene by Cerium(IV) Methanesulfonate demonstrates the transformation into o-nitrobenzyl alcohol, o-nitrobenzaldehyde, and o-nitrobenzoic acid, revealing the chemical's role in synthetic chemistry and material science applications (Lozar & Savall, 1995).
Carbanion Reactivity
Investigations into carbanion reactivity with 4-nitrobenzofurazan derivatives show significant implications for the development of new synthetic pathways and materials, which could include compounds structurally related to 4-Methanesulfonamido-3-nitrobenzoic acid (Asghar, Crampton, & Isanbor, 2008).
Mutagenicity Studies
The mutagenicity of methanesulphonic acid esters provides insights into the chemical interactions and safety profiles of sulfonamide derivatives, important for regulatory and environmental health considerations (Eder & Kütt, 1989).
Catalysis and Polymerization
Research on intramolecular catalysis in the hydrolysis of p-nitrophenyl o-methanesulfonamidobenzoate and related compounds illuminates their role in catalysis and polymer synthesis, suggesting applications in creating advanced materials and catalysts (Menger & Johnson, 1967).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds often interact with proteins or enzymes in the body, altering their function or activity .
Mode of Action
It’s known that nitro compounds can undergo various reactions, including nucleophilic substitution and oxidation . The methanesulfonamido group may also play a role in the compound’s interaction with its targets .
Biochemical Pathways
Nitro compounds are known to participate in various biochemical reactions, potentially affecting multiple pathways .
Result of Action
The presence of the nitro group and the methanesulfonamido group suggests that the compound could have a variety of effects, depending on its targets and the specific biochemical pathways it affects .
properties
IUPAC Name |
4-(methanesulfonamido)-3-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O6S/c1-17(15,16)9-6-3-2-5(8(11)12)4-7(6)10(13)14/h2-4,9H,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPMVBNPWPBLWHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methanesulfonamido-3-nitrobenzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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